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Compound Name: Tripropylammonium chloride
CAS No.: 14488-44-9
Cat. No.: B12781274
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For Researchers, Scientists, and Drug Development Professionals

Abstract

Tripropylammonium chloride, a quaternary ammonium salt, is a versatile compound with
significant applications in organic synthesis, particularly as a phase transfer catalyst. This
technical guide provides a comprehensive overview of its chemical and physical properties,
detailed experimental protocols for its synthesis and purification, and an exploration of its
catalytic activity. Spectroscopic data and safety information are also presented to offer a
complete profile for researchers and drug development professionals.

Core Chemical Properties

Tripropylammonium chloride is the hydrochloride salt of the tertiary amine, tripropylamine. It
is a white to off-white solid that is hygroscopic. Its structure consists of a central nitrogen atom
bonded to three propyl groups and one hydrogen atom, with a chloride counterion.

Physical and Chemical Properties
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A summary of the key physical and chemical properties of tripropylammonium chloride and

its parent amine, tripropylamine, is presented in Table 1. While some specific physical

constants for tripropylammonium chloride are not widely reported, the properties of the

parent amine provide a useful reference.

Property

Value

Source(s)

Chemical Name

Tripropylammonium chloride

Tri-n-propylammonium

Synonyms chloride, N,N-Dipropyl-1- [1]
propanamine hydrochloride
CAS Number 14488-44-9 [1][2]
Molecular Formula CoH22CIN [1][2]
Molecular Weight 179.73 g/mol [1112]
Appearance Solid (hygroscopic) [2]
Data not available for
] ] tripropylammonium chloride.
Melting Point ) -
For tetrapropylammonium
chloride: 240-242 °C.
Boiling Point Data not available -
Density Data not available -

pKa of Parent Amine

(Tripropylamine)

~10.65 - 10.82

Solubility

Expected to be soluble in polar

solvents such as water,
methanol, and ethanol;
sparingly soluble in nonpolar

organic solvents.

Spectroscopic Data
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While specific spectra for tripropylammonium chloride are not readily available in the
searched literature, the expected spectroscopic characteristics can be inferred from its
structure and data for similar compounds.

IH NMR: The proton NMR spectrum is expected to show signals corresponding to the propyl
groups and the N-H proton. The propyl groups would exhibit a triplet for the terminal methyl
protons, a sextet for the central methylene protons, and a triplet for the methylene protons
adjacent to the nitrogen. The N-H proton signal would likely be a broad singlet.

13C NMR: The carbon NMR spectrum would show three distinct signals for the three different
carbon environments in the propyl chains.

FTIR: The infrared spectrum would be characterized by C-H stretching and bending vibrations
from the propyl groups. A broad absorption band in the region of 2400-2800 cm~* would be
indicative of the N-H stretching vibration in the ammonium salt.

Synthesis and Purification
Synthesis of Tripropylammonium Chloride

The synthesis of tripropylammonium chloride is a straightforward acid-base neutralization
reaction between tripropylamine and hydrochloric acid.[2] This exothermic reaction is typically
performed at ambient temperatures and can yield a high-purity product upon crystallization.[2]

Materials:

e Tripropylamine

e Concentrated Hydrochloric Acid (HCI)

o Diethyl ether (or other suitable non-polar solvent for precipitation)
» Round-bottom flask

e Stirring apparatus

e |ce bath
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e Biuchner funnel and filter paper
Procedure:

 In a round-bottom flask equipped with a magnetic stirrer, dissolve a known amount of
tripropylamine in a minimal amount of a suitable solvent in which the starting amine is
soluble but the final salt is not (e.g., diethyl ether).

e Cool the solution in an ice bath.

e Slowly add an equimolar amount of concentrated hydrochloric acid dropwise to the stirred
solution. The reaction is exothermic, so maintain the temperature below 20°C.

o As the HCl is added, a white precipitate of tripropylammonium chloride will form.

 After the addition is complete, continue stirring the mixture in the ice bath for an additional 30
minutes to ensure the reaction goes to completion.

o Collect the white solid by vacuum filtration using a Blichner funnel.

e Wash the solid with a small amount of cold diethyl ether to remove any unreacted
tripropylamine.

e Dry the product under vacuum to remove residual solvent.

Purification by Recrystallization

If the synthesized tripropylammonium chloride requires further purification, recrystallization
is an effective method. The choice of solvent is critical; an ideal solvent will dissolve the
compound at high temperatures but not at low temperatures.

Materials:
e Crude tripropylammonium chloride
o Recrystallization solvent (e.g., a mixture of ethanol and diethyl ether, or isopropanol)

o Erlenmeyer flasks
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e Hot plate

* Ice bath

e Bichner funnel and filter paper

Procedure:

e In an Erlenmeyer flask, add the crude tripropylammonium chloride.

e Add a small amount of the chosen recrystallization solvent and gently heat the mixture on a
hot plate while stirring until the solid dissolves completely. Add more solvent in small portions
if necessary to achieve full dissolution at the boiling point of the solvent.

e Once dissolved, remove the flask from the heat and allow it to cool slowly to room
temperature. Slow cooling is crucial for the formation of pure crystals.

 After the solution has reached room temperature and crystals have formed, place the flask in
an ice bath for at least 30 minutes to maximize crystal yield.

e Collect the purified crystals by vacuum filtration.
e Wash the crystals with a small amount of the cold recrystallization solvent.

e Dry the crystals under vacuum.

Applications in Organic Synthesis: Phase Transfer
Catalysis

Tripropylammonium chloride is an effective phase transfer catalyst (PTC).[2] PTCs facilitate
reactions between reactants that are in different, immiscible phases (e.g., an aqueous phase
and an organic phase).[3] The catalyst, a quaternary ammonium salt, forms an ion pair with an
anion from the aqueous phase, making it soluble in the organic phase where it can then react
with the organic substrate.[3][4]

Mechanism of Phase Transfer Catalysis
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The general mechanism for phase transfer catalysis involving a quaternary ammonium salt like
tripropylammonium chloride is illustrated below.

Organic Phase Aqueous Phase

) Reaction — |_Anion Exchange

R-Y (Product)

’ Q*Cl- ‘ Q*CI- (Catalyst)

Phase Transfer

Click to download full resolution via product page

Caption: Mechanism of Phase Transfer Catalysis.

Williamson Ether Synthesis

The Williamson ether synthesis is a classic method for preparing ethers from an alcohol and an
alkyl halide. When the alcohol is deprotonated to form an alkoxide, which is often soluble in an
aqueous or alcoholic phase, and the alkyl halide is in an organic phase, a phase transfer
catalyst like tripropylammonium chloride can significantly accelerate the reaction.
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Combine Alcohol (ROH), Alkyl Halide (R'-X),
Agqueous NaOH, and
Tripropylammonium Chloride

'

Heat the mixture to reflux
with vigorous stirring

'

Cool, separate organic and
aqueous layers

'

Wash organic layer with water and brine

'

Dry organic layer over anhydrous MgSQOa

'

Evaporate solvent

'

Purify product (e.g., by distillation or chromatography)
to obtain Ether (R-O-R’)

Click to download full resolution via product page

Caption: Workflow for Williamson Ether Synthesis.
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Safety and Handling

Tripropylammonium chloride should be handled with care in a well-ventilated area.[5] It is
advisable to wear appropriate personal protective equipment (PPE), including safety goggles,
gloves, and a lab coat.[5] As it is hygroscopic, it should be stored in a tightly sealed container in
a cool, dry place.[5] In case of contact with eyes or skin, rinse immediately with plenty of water.

[5]

Conclusion

Tripropylammonium chloride is a valuable quaternary ammonium salt with key applications
as a phase transfer catalyst in organic synthesis. Its straightforward synthesis and
effectiveness in promoting reactions between immiscible reactants make it a useful tool for
researchers in both academic and industrial settings, including drug development.
Understanding its chemical properties, synthesis, and safe handling procedures is essential for
its effective and responsible use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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